2-(naphthalen-1-yl)-N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-[2-(5-thiophen-2-yl-1H-imidazol-2-yl)ethyl]acetamide
• InChI: InChI=1S/C21H19N3OS/c25-21(13-16-7-3-6-15-5-1-2-8-17(15)16)22-11-10-20-23-14-18(24-20)19-9-4-12-26-19/h1-9,12,14H,10-11,13H2,(H,22,25)(H,23,24)
• InChI Key: SLEIYWNINAURKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCCC3=NC=C(N3)C4=CC=CS4
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol

Description

2-(naphthalen-1-yl)-N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as NECA and is a derivative of adenosine, a naturally occurring nucleoside that plays a critical role in various physiological processes.

Scientific Research Applications

Environmental Pollutants and Toxicity

• Polychlorinated Naphthalenes (PCNs) : Environmental pollutants with toxicological similarities to dioxins, furans, and biphenyls, indicating the environmental and health implications of chlorinated naphthalene compounds. The need for further investigation into human exposure, particularly through dietary intake, is emphasized, given the scarcity of data on PCN levels in foods, especially aquatic species (Domingo, 2004).

Pharmacological and Toxicological Aspects

• Acetaminophen-Induced Liver Injury : A review of the mechanisms involved in acetaminophen-induced liver injury highlights the metabolic pathways and potential treatment options. This underscores the importance of understanding the metabolic and toxicological profiles of pharmaceutical compounds, including those structurally related to acetamide derivatives (Cai et al., 2022).

Structural Activity Relationships

• Thiophene Derivatives : The structural activity relationships (SAR) of thiophene derivatives, focusing on their therapeutic properties, suggest the versatility of thiophene compounds in drug development. The review indicates that modifications to the thiophene moiety can significantly alter biological activity, which may relate to the research potential of compounds incorporating thiophene rings (Drehsen & Engel, 1983).

Metabolic Pathways and Genetic Differences

• Paracetamol Metabolism : Studies on paracetamol metabolism and related genetic differences highlight the complexity of drug metabolism and the impact of genetic variability. This area of research is crucial for understanding how structurally related compounds might be metabolized and the potential implications for toxicity and therapeutic efficacy (Zhao & Pickering, 2011).